Cas no 1808367-48-7 (N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide
• CAS No: 1808367-48-7
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 6206229
• PubChem ID: 2560167
• Update Time: 2025-05-23

N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• Z26112725
• EN300-26592258
• N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide
• 1808367-48-7

• Inchi： 1S/C21H26N2O5S/c1-4-13-23(29(25,26)14-12-17-8-6-5-7-9-17)16-21(24)22-19-11-10-18(27-2)15-20(19)28-3/h5-12,14-15H,4,13,16H2,1-3H3,(H,22,24)/b14-12+
• InChI Key： SZBRDCVKPTUPNL-WYMLVPIESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC(NC1C=CC(=CC=1OC)OC)=O)CCC)(=O)=O

Computed Properties

• Exact Mass: 418.15624311g/mol
• Monoisotopic Mass: 418.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide

N-(2,4-Dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide: A Comprehensive Overview

N-(2,4-Dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide, identified by the CAS number 1808367-48-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a sulfonamide group and an acetamide moiety. The presence of these functional groups makes it a versatile molecule with applications in drug design, material science, and advanced chemical synthesis.

The sulfonamide group in this compound plays a crucial role in its biological activity. Recent studies have highlighted the importance of sulfonamides in modulating enzyme activity and receptor binding. For instance, researchers have found that sulfonamides can act as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The acetamide moiety further enhances the compound's stability and solubility, making it suitable for use in aqueous environments.

The dimethoxyphenyl substituent adds another layer of complexity to this molecule. Methoxy groups are known to influence the electronic properties of aromatic rings, thereby affecting the compound's reactivity and selectivity. This feature is particularly valuable in medicinal chemistry, where fine-tuning molecular properties is essential for optimizing drug candidates. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of such molecules to specific protein targets with remarkable accuracy.

The synthesis of N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide involves a series of carefully controlled reactions. The process typically begins with the preparation of the dimethoxyphenyl derivative, followed by the introduction of the sulfonamide group through nucleophilic substitution or coupling reactions. The final step involves the incorporation of the acetamide moiety, which requires precise control over reaction conditions to ensure optimal yields.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. By modifying the substituents on the phenyl rings or altering the length of the propyl chain, chemists can create derivatives with tailored properties. For example, extending the propyl chain could enhance membrane permeability, while replacing methoxy groups with other electron-donating or withdrawing substituents could alter the molecule's electronic profile.

Recent research has also explored the use of this compound in polymer chemistry. The sulfonamide group can act as a cross-linking agent, enabling the formation of robust polymer networks with enhanced mechanical properties. These materials have potential applications in biomedical devices and advanced composites.

In conclusion, N-(2,4-dimethoxyphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide represents a fascinating example of modern organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As our understanding of its properties continues to grow, so too does its potential for real-world applications.